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Compound of Interest

Compound Name: 2,4-Dichlorophenyl isothiocyanate

CAS No.: 6590-96-1

Cat. No.: B1360078

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of 2,4-Dichlorophenyl
isothiocyanate (CAS No. 6590-96-1), a molecule of significant interest in the fields of

medicinal chemistry and drug development. This document details its chemical and physical

properties, provides established synthesis protocols, and explores its biological activities, with a

particular focus on its role as a glutamate receptor antagonist and its potential as an anti-

cancer agent. The information presented herein is intended to serve as a valuable resource for

researchers and scientists engaged in the discovery and development of novel therapeutics.

Chemical Information
2,4-Dichlorophenyl isothiocyanate is an organosulfur compound characterized by a

dichlorinated phenyl ring attached to an isothiocyanate functional group.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 2,4-Dichlorophenyl isothiocyanate
is presented in Table 1. This data is crucial for its handling, storage, and application in

experimental settings.

Property Value Unit Source

Molecular Formula C₇H₃Cl₂NS - [1][2]

Molecular Weight 204.08 g/mol [1][2]

CAS Number 6590-96-1 - [1][2]

Appearance

White to cream or

brown/yellow crystals

or powder

-

Melting Point 35-42 °C

Boiling Point 139-142 °C at 13 Torr

Flash Point 40 °C [1]

Density 1.41 g/mL at 25 °C

Solubility

Insoluble in water;

Soluble in organic

solvents.

-

InChI Key
WVBNZZHGECFCSH

-UHFFFAOYSA-N
-

Canonical SMILES
C1=CC(=C(C=C1Cl)C

l)N=C=S
- [1]

Synthesis
The synthesis of 2,4-Dichlorophenyl isothiocyanate typically proceeds via the reaction of

2,4-dichloroaniline with a thiocarbonylating agent. Several methods for the synthesis of

isothiocyanates from primary amines have been reported, with the use of carbon disulfide or

thiophosgene being common.[1][3]
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Experimental Protocol: Synthesis from 2,4-
Dichloroaniline
This protocol is adapted from general procedures for the synthesis of aryl isothiocyanates.

Materials:

2,4-Dichloroaniline

Carbon disulfide (CS₂)

Triethylamine (Et₃N) or another suitable base

Tosyl chloride (TsCl) or another desulfurizing agent

Dichloromethane (CH₂Cl₂) or another suitable solvent

Sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask, dissolve 2,4-dichloroaniline (1 equivalent) and triethylamine (2

equivalents) in dichloromethane.

Cool the mixture to 0 °C in an ice bath.

Slowly add carbon disulfide (1.2 equivalents) dropwise to the stirred solution.

Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for

an additional 2-4 hours. The formation of the dithiocarbamate salt can be monitored by thin-

layer chromatography (TLC).

Once the dithiocarbamate formation is complete, cool the reaction mixture back to 0 °C.
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Add tosyl chloride (1.1 equivalents) portion-wise to the reaction mixture.

Stir the reaction at room temperature until the decomposition of the dithiocarbamate salt to

the isothiocyanate is complete (monitor by TLC).

Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

Separate the organic layer and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

The crude product can be purified by column chromatography on silica gel or by vacuum

distillation to yield 2,4-Dichlorophenyl isothiocyanate.

Logical Workflow for Synthesis:
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Synthesis of 2,4-Dichlorophenyl Isothiocyanate.

Biological Activity and Mechanism of Action
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2,4-Dichlorophenyl isothiocyanate has demonstrated notable biological activity, primarily as

a glutamate receptor antagonist and as a potential anti-cancer agent. Isothiocyanates, as a

class of compounds, are known to exert their biological effects through various mechanisms,

including the modulation of detoxification enzymes, induction of apoptosis, and interference

with inflammatory pathways.[4]

Glutamate Receptor Antagonism
2,4-Dichlorophenyl isothiocyanate has been identified as a benzimidazole derivative that

binds to the α1 subunit of the glutamate receptor.[1] This binding event antagonizes the

receptor, preventing its activation by glutamate. The blockade of glutamate signaling can have

significant implications in neurological disorders characterized by excitotoxicity and in the

proliferation of certain cancer cells that are dependent on glutamate signaling.

Signaling Pathway of Glutamate Receptor Antagonism:

Glutamate

Glutamate Receptor (α1 subunit)

Binds & Activates

Intracellular Signaling
(e.g., proliferation)

Initiates

2,4-Dichlorophenyl
Isothiocyanate

Binds & Blocks X

Click to download full resolution via product page

Antagonism of the Glutamate Receptor by 2,4-Dichlorophenyl Isothiocyanate.
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Anti-Cancer Activity
The anti-proliferative effects of 2,4-Dichlorophenyl isothiocyanate have been observed in

human cancer cell lines.[1] Its mechanism of action in cancer is multifaceted and is attributed to

its ability to:

Inhibit Tumor Cell Proliferation: By blocking glutamate receptors, it can halt the growth of

tumors that rely on this signaling pathway.[1]

Inhibit Angiogenesis: It has been shown to inhibit the production of Vascular Endothelial

Growth Factor (VEGF), a key signaling protein that promotes the formation of new blood

vessels that supply tumors with nutrients.[1]

Induce Apoptosis: Like other isothiocyanates, it is likely to induce programmed cell death in

cancer cells.

Experimental Protocols for Biological Assays
The following are general protocols that can be adapted to study the biological activity of 2,4-
Dichlorophenyl isothiocyanate.

Cell Proliferation Assay (MTT Assay)
This protocol is a standard colorimetric assay for assessing cell viability.

Materials:

Cancer cell line of interest (e.g., MDA-MB-231)

Complete cell culture medium

96-well plates

2,4-Dichlorophenyl isothiocyanate (dissolved in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)
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Microplate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to

adhere overnight.

Prepare serial dilutions of 2,4-Dichlorophenyl isothiocyanate in complete culture medium.

Remove the old medium from the wells and add 100 µL of the medium containing different

concentrations of the test compound. Include a vehicle control (DMSO) and a no-cell control

(medium only).

Incubate the plate for 24-72 hours at 37 °C in a humidified atmosphere with 5% CO₂.

Add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours.

Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control.

VEGF Inhibition Assay (ELISA)
This protocol can be used to quantify the effect of 2,4-Dichlorophenyl isothiocyanate on

VEGF secretion from cancer cells.

Materials:

Cancer cell line known to secrete VEGF

Complete cell culture medium

24-well plates

2,4-Dichlorophenyl isothiocyanate (dissolved in DMSO)
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Human VEGF ELISA kit

Microplate reader

Procedure:

Seed cells in a 24-well plate and allow them to reach 70-80% confluency.

Treat the cells with various concentrations of 2,4-Dichlorophenyl isothiocyanate for 24-48

hours.

Collect the cell culture supernatant and centrifuge to remove any cellular debris.

Perform the VEGF ELISA on the collected supernatants according to the manufacturer's

instructions.

Measure the absorbance and determine the concentration of VEGF in each sample using

the standard curve.

Analyze the dose-dependent effect of 2,4-Dichlorophenyl isothiocyanate on VEGF

secretion.

Experimental Workflow for Biological Assays:
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Assay Setup
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Data Analysis
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Workflow for In Vitro Biological Evaluation.

Safety and Handling
2,4-Dichlorophenyl isothiocyanate is a hazardous substance and should be handled with

appropriate safety precautions. It is harmful if swallowed, toxic in contact with skin, and causes

severe skin burns and eye damage. It is also suspected of causing cancer.

Recommended Personal Protective Equipment (PPE):

Chemical-resistant gloves
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Safety goggles or face shield

Lab coat

Use in a well-ventilated area or with a fume hood.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
2,4-Dichlorophenyl isothiocyanate (CAS 6590-96-1) is a versatile chemical intermediate with

significant potential in drug discovery and development. Its activity as a glutamate receptor

antagonist and its anti-cancer properties make it a compelling molecule for further investigation.

This technical guide provides a foundational understanding of its properties, synthesis, and

biological activities, and offers a starting point for researchers interested in exploring its

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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